Cas no 100372-64-3 (3-(1-acetyl-2,3-dihydro-1H-indol-3-yl)propanoic acid)

• Product Name: 3-(1-acetyl-2,3-dihydro-1H-indol-3-yl)propanoic acid
• CAS No: 100372-64-3
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 4558701
• PubChem ID: 75458076
• Update Time: 2025-06-08

3-(1-acetyl-2,3-dihydro-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-acetyl-2,3-dihydro-1H-indol-3-yl)propanoic acid
• 3-(1-acetyl-2,3-dihydroindol-3-yl)propanoic acid

• Inchi： 1S/C13H15NO3/c1-9(15)14-8-10(6-7-13(16)17)11-4-2-3-5-12(11)14/h2-5,10H,6-8H2,1H3,(H,16,17)
• InChI Key： XSWZWXKJMUNFPF-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C=CC=CC=2C(CCC(=O)O)C1

Computed Properties

• Exact Mass: 233.105193g/mol
• Monoisotopic Mass: 233.105193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 233.26g/mol
• XLogP3: 1
• Topological Polar Surface Area: 57.6

Additional information on 3-(1-acetyl-2,3-dihydro-1H-indol-3-yl)propanoic acid

Chemical Profile: CAS No. 100372-64-3 - 3-(1-Acetyl-2,3-Dihydro-1H-Indol-3-Yl)Propanoic Acid

3-(1-Acetyl-2,3-Dihydro-1H-indol-3-Yl)Propanoic Acid, also identified by the CAS registry number 100372-64-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in drug discovery.

The molecular structure of this compound consists of an indole ring system substituted with an acetyl group at position 1 and a propanoic acid group at position 3. The indole moiety is a heterocyclic aromatic structure that is prevalent in many natural products and bioactive molecules. The acetyl group contributes to the compound's lipophilicity, potentially enhancing its bioavailability, while the propanoic acid group introduces carboxylic acid functionality, which can participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the potential of indole derivatives as scaffolds for developing novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that certain indole-based compounds exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that CAS No. 100372-64-3 could be a promising candidate for further exploration in the context of inflammatory diseases and oxidative stress-related conditions.

In addition to its biological significance, this compound has been explored in synthetic chemistry for its role as an intermediate in the synthesis of more complex molecules. The synthesis of 3-(1-Acetyl-2,3-Dihydro-1H-indol-3-Yl)Propanoic Acid typically involves multi-step reactions, including Friedel-Crafts acylation and subsequent functionalization to introduce the propanoic acid group. These synthetic strategies have been optimized in recent years to improve yield and selectivity, making this compound more accessible for research purposes.

From a pharmacokinetic perspective, the properties of this compound are influenced by its molecular weight (approximately 299 g/mol) and logP value (around 2.5), which suggest moderate solubility in both aqueous and lipid environments. These characteristics are favorable for oral administration, as they balance absorption and distribution within the body.

Moreover, computational studies using molecular docking techniques have revealed that this compound has potential binding affinities to several drug targets, including enzymes involved in metabolic pathways and receptors associated with neurological functions. These insights have prompted further investigations into its role as a lead compound for drug development.

In summary, CAS No. 100372-64-3 - 3-(1-Acetyl-2,3-Dihydro-1H-indol-3-Yl)Propanoic Acid is a versatile molecule with intriguing chemical properties and promising biological activities. Its structural features make it a valuable tool in both academic research and industrial applications, particularly in the pursuit of innovative therapeutic agents.